Cas no 656-43-9 (2,2,5-trifluoro-1,3-dioxaindane)

2,2,5-trifluoro-1,3-dioxaindane Properties

Names and Identifiers

• 2,2,5-Trifluoro-1,3-benzodioxole
• 4-Fluoro-1,2-[(difluoromethylene)dioxy]benzene
• 1,3-Benzodioxole,2,2,5-trifluoro
• 2,2,5-trifluorobenzo[d]1,3-dioxolene
• 2,2,5-trifluoro-1,3-dioxaindane
• AKOS006228017
• A835172
• MFCD00236311
• SCHEMBL10431415
• 2,2,5-Trifluorobenzo[d][1,3]dioxole
• DTXSID10380320
• 656-43-9
• SY047379
• FT-0609122
• EN300-244654
• CS-0242095
• +Expand

• MDL： MFCD00236311
• InChIKey： SNHQSYSJSWODIQ-UHFFFAOYSA-N
• Inchi： 1S/C7H3F3O2/c8-4-1-2-5-6(3-4)12-7(9,10)11-5/h1-3H
• SMILES： FC1(F)OC2C=CC(F)=CC=2O1

Computed Properties

• Exact Mass: 176.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.009
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 2.14720
• PSA: 18.46000
• Refractive Index: 1.429
• Boiling Point: 128-130℃ at 760 mmHg
• Flash Point: 126 °C at 760 mmHg
• Color/Form: Colorless liquid.
• Solubility: Not determined.
• Density: 1.52

2,2,5-trifluoro-1,3-dioxaindane Security Information

• Safety Term：S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

2,2,5-trifluoro-1,3-dioxaindane Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%